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Compound of Interest

Compound Name:
2,5-Diphenyl-6H-1,3,4-oxadiazin-

6-one

Cat. No.: B079474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oxadiazinone-derived materials are a versatile class of heterocyclic compounds demonstrating

significant potential across a spectrum of applications, from agriculture to medicine. Their

unique chemical structures allow for diverse biological activities, making them promising

candidates for novel insecticides, fungicides, and therapeutic agents. This guide provides an

objective comparison of the performance of various oxadiazinone and related oxadiazole

derivatives against established alternatives, supported by experimental data.

Insecticidal Activity: A Potent Alternative to
Conventional Neurotoxins
Oxadiazinone insecticides, such as Indoxacarb, function as sodium channel blockers in

insects, offering a distinct mode of action that can be effective against pests resistant to other

insecticide classes. Recent research has focused on synthesizing novel analogs to enhance

efficacy and spectrum.
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Compound/
Material

Target Pest Metric Value
Reference
Compound

Reference
Value

Oxadiazinone

Analog 39

Mythimna

separata

(Armyworm)

EC50 4.59 mg/L Indoxacarb
Not specified

in abstract

Oxadiazinone

Analog 6

Aphis

medicaginis

(Aphid)

% Insecticidal

Activity (at

500 mg/L)

78% - -

Oxadiazinone

Analogs 27,

33, 35, 36,

37, 38, 39, 40

Mythimna

separata

(Armyworm)

% Insecticidal

Activity (at

500 mg/L)

100% - -

Key Insights:

Several novel oxadiazinone analogs have demonstrated 100% insecticidal activity against

the armyworm (Mythimna separata) at a concentration of 500 mg/L.[1]

Compound 39 exhibits a particularly potent EC50 value of 4.59 mg/L against Mythimna

separata, highlighting its potential as a highly effective insecticide.[1]

The insecticidal activity of these analogs is influenced by the nature and position of

substituents on the N-aryl group.[1]

Experimental Protocol: Insecticidal Bioassay
(Generalized)
A common method to assess insecticidal activity is the leaf-dip or diet incorporation bioassay.

Preparation of Test Solutions: The oxadiazinone derivatives and reference insecticides are

dissolved in an appropriate solvent (e.g., acetone) to create a series of graded

concentrations.
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Leaf-Dip Assay: Plant leaves (e.g., cabbage, cotton) are dipped into the test solutions for a

specified time and allowed to air dry.

Diet Incorporation: The test compounds are mixed into an artificial insect diet.

Insect Exposure: A known number of target insect larvae (e.g., Mythimna separata) are

placed on the treated leaves or diet in ventilated containers.

Incubation: The containers are maintained under controlled environmental conditions

(temperature, humidity, light cycle).

Mortality Assessment: Mortality counts are recorded at specified intervals (e.g., 24, 48, 72

hours).

Data Analysis: The data is used to calculate metrics such as LC50 (lethal concentration for

50% of the population) or EC50 (effective concentration for a 50% response) using probit

analysis.

Experimental Workflow: Insecticidal Activity Screening
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Workflow for screening the insecticidal activity of oxadiazinone derivatives.
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Fungicidal Activity: Combating Plant and Human
Pathogens
Oxadiazole derivatives have also emerged as potent antifungal agents, with some

demonstrating superior or comparable efficacy to commercially available fungicides.

Comparative Performance Data:
Compound/
Material

Target
Pathogen

Metric
Value
(µg/mL)

Reference
Compound

Reference
Value
(µg/mL)

1,3,4-

Oxadiazole

Derivative

LMM6

Candida

albicans
MFC 16 - -

1,3,4-

Oxadiazole

Derivative 5k

Exserohilum

turcicum
EC50 32.25 Carbendazim 102.83

1,3,4-

Oxadiazole

Derivative 4k

Exserohilum

turcicum
EC50 50.48 Carbendazim 102.83

1,3,4-

Oxadiazole

Derivative 5e

Exserohilum

turcicum
EC50 47.56 Carbendazim 102.83

1,2,4-

Oxadiazole

Derivative

F15

Sclerotinia

sclerotiorum
EC50 2.9 Thifluzamide 4.3

Fluopyram 1.2

Key Insights:

The 1,3,4-oxadiazole derivative LMM6 shows fungicidal activity against the human pathogen

Candida albicans.[2]
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Several 1,3,4-oxadiazole derivatives exhibit significantly better performance (lower EC50

values) against the maize pathogen Exserohilum turcicum compared to the commercial

fungicide Carbendazim.[3]

The 1,2,4-oxadiazole derivative F15 demonstrates excellent in vitro antifungal activity

against Sclerotinia sclerotiorum, with an EC50 value comparable to Fluopyram and superior

to Thifluzamide.[4]

Experimental Protocol: Antifungal Bioassay (Mycelium
Growth Rate Method)
This method is widely used to evaluate the efficacy of antifungal compounds against

filamentous fungi.

Preparation of Media: A suitable fungal growth medium (e.g., Potato Dextrose Agar - PDA) is

prepared and autoclaved.

Incorporation of Test Compounds: The oxadiazole derivatives are dissolved in a solvent and

added to the molten agar at various concentrations. The agar is then poured into petri

dishes.

Inoculation: A mycelial plug of the target fungus, taken from the margin of an actively growing

culture, is placed at the center of each agar plate.

Incubation: The plates are incubated at an optimal temperature for fungal growth.

Measurement: The radial growth of the fungal colony is measured at regular intervals.

Data Analysis: The percentage of growth inhibition is calculated relative to a control (without

the test compound). This data is then used to determine the EC50 value.

Anticancer Activity: Targeting Key Signaling
Pathways
Oxadiazole derivatives have shown promise as anticancer agents by modulating critical cellular

pathways involved in tumor growth and survival.
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Comparative Performance Data:
Compound/
Material

Cancer Cell
Line

Metric Value (µM)
Reference
Compound

Reference
Value (µM)

1,3,4-

Oxadiazole

Derivative 36

HepG2 (Liver

Cancer)
IC50

30 times

stronger than

reference

5-Fluorouracil -

Bis-5-

mercapto-

1,3,4-

oxadiazole

Derivative 4

MCF-7

(Breast

Cancer)

Anti-

proliferative

Activity

Significant Lapatinib -

Phenylpipera

zine

Derivative of

1,3,4-

Oxadiazole

13

HepG2 (Liver

Cancer)
Cytotoxicity

More

effective than

reference

5-Fluorouracil -

Key Insights:

A variety of 1,3,4-oxadiazole derivatives have demonstrated potent anti-proliferative activity

against liver and breast cancer cell lines.[5]

Some derivatives show significantly higher potency compared to the standard

chemotherapeutic agent 5-Fluorouracil.[5]

The anticancer mechanism of these compounds can involve the inhibition of key enzymes

like EGFR tyrosine kinase and FAK.[5]

Signaling Pathways in Oxadiazole-Mediated Anticancer
Activity
Oxadiazole derivatives can exert their anticancer effects through the modulation of multiple

signaling pathways. A simplified representation of their potential mechanisms of action is

illustrated below.
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Potential mechanisms of anticancer activity of oxadiazole derivatives.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used

to measure cytotoxicity.
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Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

Compound Treatment: The cells are treated with various concentrations of the oxadiazole

derivatives for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well. Viable cells with active metabolism convert the MTT into a purple

formazan product.

Formazan Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan

crystals.

Absorbance Measurement: The absorbance of the solution is measured using a microplate

reader at a specific wavelength (e.g., 570 nm).

Data Analysis: The absorbance is proportional to the number of viable cells. The IC50

(inhibitory concentration for 50% of cell growth) is calculated.

Conclusion
Oxadiazinone and its related oxadiazole analogs represent a highly promising class of

compounds with significant potential in various fields. The data presented in this guide

highlights their competitive performance against established commercial products in

insecticidal and fungicidal applications. Furthermore, their ability to modulate key cancer-

related signaling pathways underscores their potential in drug discovery and development. The

continued exploration of structure-activity relationships will be crucial in designing next-

generation oxadiazinone-derived materials with enhanced efficacy and specificity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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